N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-4-(piperidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-[[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl]-4-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C20H21N3O5S/c24-20(21-14-16-13-19(28-22-16)18-5-4-12-27-18)15-6-8-17(9-7-15)29(25,26)23-10-2-1-3-11-23/h4-9,12-13H,1-3,10-11,14H2,(H,21,24)
• InChI Key: VRHDLINCYIHCNN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NCC3=NOC(=C3)C4=CC=CO4
• Molecular Formula: C20H21N3O5S
• Molecular Weight: 415.5 g/mol

Description

N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-4-(piperidin-1-ylsulfonyl)benzamide, also known as FIPI, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound has been shown to inhibit the activity of phospholipase D (PLD), an enzyme that plays a key role in various cellular processes.

Scientific Research Applications

Synthesis and Pharmacological Evaluation

A study explored the synthesis of compounds including 1-{[3-(furan-2-yl)-5-substituted phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine, which are closely related to N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-4-(piperidin-1-ylsulfonyl)benzamide. These compounds were evaluated for antidepressant and antianxiety activities, indicating potential pharmacological applications (Kumar et al., 2017).

Crystal Structure and Potential Antagonist Properties

Another study synthesized benzamide derivatives, examining their crystal structures to identify potential binding sites for allosteric modulators of the AMPA receptor. These compounds also demonstrated anti-fatigue effects, suggesting their potential use in treating related conditions (Wu et al., 2014).

Regioselective Monoamidation

The regioselective monoamidation of furan-2,5-dicarboxylic acid to form monoamides, including those with piperidine, has been studied, highlighting the chemical versatility and potential applications in various chemical syntheses (Fischer & Fišerová, 2015).

Functional Polymer Synthesis

Research on the reverse Diels-Alder reaction of N-substituted maleimide adducts of furan, related to the chemical structure , has been conducted. This method is crucial for synthesizing specific maleimides and has applications in polymer chemistry (Narita et al., 1971).

Analytical and Spectral Studies

A study focused on the synthesis and characterization of furan ring-containing organic ligands, including Ethyl 5-(piperidin-1-yl-methyl)furan-2-carboxylate, which is structurally related to the compound . These ligands were analyzed for their antimicrobial activity, suggesting their potential use in developing new antimicrobial agents (Patel, 2020).

Mechanism of Action

Target of action

They have been studied for their antibacterial, anti-mycobacterial, antitumor, anti-viral, and antioxidant activities .

Mode of action

Oxadiazole derivatives are known to interact with various biological targets due to their broad range of chemical and biological properties .

Biochemical pathways

Oxadiazole derivatives are known to interact with various biological targets, potentially affecting multiple biochemical pathways .

Pharmacokinetics

The pharmacokinetic properties of a compound can be influenced by its chemical structure, and oxadiazole derivatives are known to have a broad range of chemical properties .

Result of action

Oxadiazole derivatives are known to have various biological activities, including antibacterial, anti-mycobacterial, antitumor, anti-viral, and antioxidant activities .

Action environment

The action of a compound can be influenced by various factors, including its chemical structure, the biological target it interacts with, and the biochemical pathways it affects .